Cas no 1822673-79-9 (1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone
• CAS No: 1822673-79-9
• MF: C₉H₆ClF₃O
• MW: 222.59
• CID: 5087684
• PubChem ID: 118424927
• Update Time: 2025-06-11

1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C9H6ClF3O/c1-5-2-3-7(10)6(4-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： YFJVANJWOCSPJS-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C)C=C1C(=O)C(F)(F)F

Additional information on 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone

1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone (CAS No. 1822673-79-9): A Comprehensive Overview

1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone (CAS No. 1822673-79-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone consists of a chlorinated and methylated phenyl ring attached to a trifluoromethyl ketone group. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone can significantly influence its biological activity and pharmacokinetic properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and therapeutic efficacy.

In the context of medicinal chemistry, 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone can inhibit specific enzymes associated with inflammatory responses and cancer progression.

The synthesis of 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone involves several well-established chemical reactions. One common approach is the reaction of 1-chloro-3-methylbenzene with trifluoroacetyl chloride in the presence of a suitable base. This method provides a high yield and purity of the desired product. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The physicochemical properties of 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone, such as its melting point, boiling point, and solubility in various solvents, have been extensively studied. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in pharmaceutical formulations.

In addition to its potential as a drug candidate, 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone has also been investigated for its utility as an intermediate in the synthesis of other valuable compounds. Its reactivity and functional group compatibility make it a versatile building block in organic synthesis.

The safety profile of 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, appropriate handling and storage precautions should be taken to ensure safe use.

In conclusion, 1-(2-Chloro-5-methylphenyl)-2,2,2-trifluoroethanone (CAS No. 1822673-79-9) is a promising compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its potential uses and benefits.